2-(5-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)acetamide

• IUPAC Name: 2-[5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C23H23BrN4O3/c24-19-9-6-17(7-10-19)22-26-23(31-27-22)18-8-11-21(30)28(14-18)15-20(29)25-13-12-16-4-2-1-3-5-16/h4,6-11,14H,1-3,5,12-13,15H2,(H,25,29)
• InChI Key: SCPWXMPDHDISRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H23BrN4O3
• Molecular Weight: 483.4 g/mol
• CAS No.: 1326846-10-9

Description

2-(5-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C23H23BrN4O3 and its molecular weight is 483.366. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Study

• A study explored the synthesis of N-substituted derivatives of similar oxadiazole compounds, highlighting their potential antibacterial activities. These compounds demonstrated moderate to significant activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Biological Assessment

• Research on fused heterocyclic triazoles, which share a core structure with the chemical , revealed a variety of interesting biological properties. The synthesis of novel acetamides with an oxadiazol cycle showed potential for diverse biological applications (Karpina et al., 2019).

Antimicrobial and Hemolytic Agents

• Another study synthesized N-substituted derivatives of similar oxadiazole compounds and evaluated them for antimicrobial and hemolytic activities. These compounds were mostly active against selected microbial species and demonstrated variable toxicity (Rehman et al., 2016).

Antibacterial Potentials

• A research focused on synthesizing acetamide derivatives with oxadiazole heterocyclic cores, revealing their antibacterial potentials. These compounds were found to be moderate inhibitors, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).

Antimicrobial Evaluation

• Further research into 1,3,4-oxadiazole compounds, similar to the compound , showed their potential in antimicrobial applications. This study highlighted the importance of specific substitutions for enhancing antimicrobial efficacy (Gul et al., 2017).